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Abstract

This technical guide provides a summary of the available information on the physical properties
of 4-Chloro-4-methylpentanenitrile (CAS No. 72144-70-8). Despite a comprehensive search
of scientific databases, chemical supplier catalogs, and safety data repositories, experimentally
determined physical properties for this compound are not readily available in the public domain.
This document presents computed data and information on closely related compounds to serve
as a preliminary reference for researchers. Caution is advised when handling this compound,
and it is recommended that its physical properties be determined experimentally prior to any
substantive use.

Introduction

4-Chloro-4-methylpentanenitrile is a halogenated nitrile compound.[1] Halogenated nitriles
are a class of organic compounds that find utility as intermediates in the synthesis of a variety
of chemical structures, including pharmaceuticals and agrochemicals. The presence of both a
nitrile group and a tertiary alkyl chloride imparts specific reactivity to the molecule, making it a
potentially interesting building block in organic synthesis. However, a notable scarcity of
published data on its physical and chemical characteristics necessitates a cautious and
methodical approach to its study and application.
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Physicochemical Properties
4-Chloro-4-methylpentanenitrile: Computed Data

Due to the absence of experimentally determined physical properties, the following table
summarizes the computed data available for 4-Chloro-4-methylpentanenitrile. These values
are theoretical predictions and should be used with caution.

Property Value Source
Molecular Formula CeH10CIN PubChem[1]
CAS Number 72144-70-8 ChemicalBook[2]
Molecular Weight 131.60 g/mol PubChem[1]
Topological Polar Surface Area  23.8 A2 PubChem[1]
Heavy Atom Count 8 PubChem[1]
Complexity 121 PubChem[1]

Disclaimer: The data presented in this table are computationally derived and have not been
experimentally verified.

Reference Data: Physical Properties of 4-
Methylpentanenitrile

For the purpose of providing a general reference, the experimentally determined physical
properties of the closely related, non-chlorinated analog, 4-methylpentanenitrile (CAS No. 542-
54-1), are presented below. It is crucial to note that the presence of a chlorine atom in 4-
Chloro-4-methylpentanenitrile will significantly alter these properties.
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Property Value Source

Molecular Formula CeH11N PubChem][3]
Molecular Weight 97.16 g/mol PubChem][3]
Boiling Point 154 °C at 760 mmHg PubChem|[3]
Melting Point -51 °C PubChem][3]
Density 0.801 g/cm? at 25 °C PubChem|[3]
Refractive Index 1.406 at 20 °C PubChem|[3]
Solubility in water Insoluble PubChem][3]

Important Note: The data in this table are for 4-methylpentanenitrile and are provided for
illustrative purposes only. These values are not representative of 4-Chloro-4-
methylpentanenitrile.

Experimental Protocols

A thorough search of scientific literature and patent databases did not yield any specific,
detailed experimental protocols for the synthesis or purification of 4-Chloro-4-
methylpentanenitrile.

Logical Workflow for Handling a Compound with
Unknown Properties

Given the lack of safety and handling information for 4-Chloro-4-methylpentanenitrile, a
stringent workflow should be followed when working with this compound. The following diagram
illustrates a logical approach to handling a chemical with unknown physical and toxicological
properties.
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General Workflow for Handling a Compound with Unknown Properties
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Caption: A logical workflow for the safe handling and characterization of a chemical compound
with unknown properties.

Conclusion

4-Chloro-4-methylpentanenitrile is a compound for which there is a significant lack of publicly
available experimental data regarding its physical properties. Researchers and drug
development professionals should exercise extreme caution and conduct their own thorough
physical and toxicological assessments before utilizing this compound in their work. The
information provided in this guide is intended to be a starting point and should be
supplemented with experimentally determined data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1305600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

